N-(5-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-2-nitrobenzamide

• IUPAC Name: N-[5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide
• InChI: InChI=1S/C18H15N5O5S2/c1-28-12-8-6-11(7-9-12)19-15(24)10-29-18-22-21-17(30-18)20-16(25)13-4-2-3-5-14(13)23(26)27/h2-9H,10H2,1H3,(H,19,24)(H,20,21,25)
• InChI Key: KTXVZZDQNMVRML-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C18H15N5O5S2
• Molecular Weight: 445.5 g/mol

Description

N-(5-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-2-nitrobenzamide is a useful research compound. Its molecular formula is C18H15N5O5S2 and its molecular weight is 445.47. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy and Photosensitization

The compound's derivatives have been explored for their photophysical and photochemical properties, particularly in the context of photodynamic therapy (PDT) for cancer treatment. One study highlights the synthesis and characterization of zinc phthalocyanine derivatives substituted with similar compounds, exhibiting high singlet oxygen quantum yield, crucial for Type II photodynamic therapy mechanisms in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial Activity

Derivatives of the compound have demonstrated antimicrobial activity. A study on the synthesis and characterization of imino-4-methoxyphenol thiazole derived Schiff bases, including similar structures, showed moderate activity against certain bacteria and fungi (Vinusha, Shivaprasad, Chandan, & Begum, 2015).

Anticonvulsant Properties

A derivative, N-(5-ethyl-[1,3,4]-thiadiazole-2-yl)-2-nitrobenzamide, has been investigated for anticonvulsant properties. This compound showed significant anticonvulsive activity, leading to its proposal for further preclinical studies (Sych et al., 2018).

Corrosion Inhibition

Thiadiazole derivatives, including compounds with similar structural features, have been studied as corrosion inhibitors for metals. For instance, a study on thiadiazole derivatives showed their effectiveness in inhibiting copper corrosion in acidic conditions (Tang et al., 2009).

Cancer Therapy

Some derivatives of N-(5-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-2-nitrobenzamide have shown potential in cancer therapy. One such derivative, 5-[N,N-Bis(2-chloroethyl)amino]-2,4-dinitrobenzamide, has been identified as a bioreductive drug selectively toxic to hypoxic cells, relevant in targeting hypoxic tumor cells (Palmer et al., 1995).

Mechanism of Action

Target of Action

The primary targets of this compound are currently unknown. The compound belongs to the class of thiadiazole derivatives , which are known to exhibit a variety of pharmacological effects, including anti-inflammatory, antibacterial, antiviral, antifungal, and antituberculosis activities . .

Mode of Action

It’s worth noting that many thiadiazole derivatives are known to exert their effects by inhibiting the expression and activities of certain vital inflammatory mediators .

Biochemical Pathways

For instance, some thiadiazole derivatives are known to inhibit the production of prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins .

Result of Action

Given the known activities of thiadiazole derivatives, it can be inferred that the compound may have potential anti-inflammatory effects .